Cas no 1544923-82-1 ((6-Methyl-1-benzofuran-3-yl)methanamine)

• Product Name: (6-Methyl-1-benzofuran-3-yl)methanamine
• CAS No: 1544923-82-1
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• CID: 5251529
• PubChem ID: 83905364
• Update Time: 2025-10-28

(6-Methyl-1-benzofuran-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (6-methyl-1-benzofuran-3-yl)methanamine
• 1544923-82-1
• EN300-380178
• (6-Methyl-1-benzofuran-3-yl)methanamine

• Inchi： 1S/C10H11NO/c1-7-2-3-9-8(5-11)6-12-10(9)4-7/h2-4,6H,5,11H2,1H3
• InChI Key： SNCJNPYKIANSLL-UHFFFAOYSA-N
• SMILES： O1C=C(CN)C2C=CC(C)=CC1=2

Computed Properties

• Exact Mass: 161.084063974g/mol
• Monoisotopic Mass: 161.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 39.2Ų

Additional information on (6-Methyl-1-benzofuran-3-yl)methanamine

Compound CAS No. 1544923-82-1: (6-Methyl-1-benzofuran-3-yl)methanamine

The compound CAS No. 1544923-82-1, also known as (6-Methyl-1-benzofuran-3-yl)methanamine, is a unique organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of benzofuran derivatives, which have been extensively studied due to their diverse biological activities and structural versatility.

Recent studies have highlighted the importance of benzofuran derivatives in drug discovery, particularly in the development of anti-inflammatory, antioxidant, and anticancer agents. The presence of the methanamine group in this compound adds further functional diversity, making it a promising candidate for exploring novel therapeutic interventions. Researchers have demonstrated that such compounds can modulate key cellular pathways, potentially offering new avenues for treating chronic diseases.

The structural uniqueness of (6-Methyl-1-benzofuran-3-yl)methanamine lies in its benzofuran ring system, which is a fused bicyclic structure consisting of a benzene ring and a furan ring. The methyl group at position 6 introduces steric effects that can influence the compound's reactivity and bioavailability. This feature has been leveraged in recent synthetic strategies to design more efficient drug delivery systems.

In terms of synthesis, this compound can be prepared through various routes, including nucleophilic aromatic substitution and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. These developments underscore the importance of continuous innovation in organic synthesis techniques.

From an analytical standpoint, the characterization of CAS No. 1544923-82-1 has been enhanced by modern spectroscopic techniques such as NMR and mass spectrometry. These methods provide detailed insights into the compound's molecular structure and purity, ensuring its reliability for both research and industrial applications.

Moreover, computational chemistry has played a pivotal role in predicting the properties of this compound. Advanced molecular modeling tools have allowed researchers to simulate its interactions with biological targets, aiding in the design of more effective drug candidates. Such computational approaches are increasingly being integrated into drug discovery pipelines to accelerate the development process.

In conclusion, (6-Methyl-1-benzofuran-3-yl)methanamine represents a valuable addition to the arsenal of chemical compounds with potential applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a key player in future scientific endeavors.